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Compound of Interest

Compound Name: 7-Iodohept-1-yne

Cat. No.: B3194930 Get Quote

Essential Safety and Handling Guide for 7-Iodohept-
1-yne
Disclaimer: No specific Safety Data Sheet (SDS) for 7-Iodohept-1-yne was located. The

following guidance is based on the safety data of structurally similar compounds, including

other terminal alkynes and haloalkanes. Researchers should handle this chemical with caution

and perform a thorough risk assessment before use.

This guide provides crucial safety and logistical information for handling 7-Iodohept-1-yne,

tailored for researchers, scientists, and drug development professionals. The following

procedures are designed to ensure laboratory safety and proper management of this chemical.

Hazard Identification and Classification
Based on analogous compounds like 7-Chlorohept-1-yne and 7-Bromohept-1-yne, 7-Iodohept-
1-yne is anticipated to be a flammable liquid that may cause skin, eye, and respiratory irritation.

[1][2][3]

Anticipated GHS Hazard Statements:

H226: Flammable liquid and vapor.[1]

H315: Causes skin irritation.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3194930?utm_src=pdf-interest
https://www.benchchem.com/product/b3194930?utm_src=pdf-body
https://www.benchchem.com/product/b3194930?utm_src=pdf-body
https://www.benchchem.com/product/b3194930?utm_src=pdf-body
https://www.benchchem.com/product/b3194930?utm_src=pdf-body
https://www.benchchem.com/product/b3194930?utm_src=pdf-body
https://www.benchchem.com/product/b3194930?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_7_Chlorohept_1_yne.pdf
https://www.benchchem.com/pdf/Safety_and_Handling_of_7_Bromohept_1_yne_An_In_depth_Technical_Guide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromohept-1-yne
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_7_Chlorohept_1_yne.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_7_Chlorohept_1_yne.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3194930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)
To ensure personal safety when handling 7-Iodohept-1-yne, the following personal protective

equipment is mandatory.

Protection Type Required PPE Material/Standard Rationale

Eye and Face

Protection

Chemical splash

goggles and a face

shield

Goggles should

provide a tight seal

around the eyes.

To protect against

splashes and vapors

that can cause serious

eye irritation.

Hand Protection
Chemical-resistant

gloves

Nitrile or neoprene

gloves are

recommended.

Always inspect gloves

for tears or punctures

before use.

To prevent skin

contact which can

cause irritation.

Body Protection
Flame-resistant lab

coat

A lab coat made of

flame-resistant

material is essential

due to the anticipated

flammability of the

compound.

To protect the body

from splashes and fire

hazards.

Respiratory Protection
Use in a certified

chemical fume hood.

A full-face respirator

may be necessary if

exposure limits are

exceeded or if

irritation is

experienced.

To protect against the

inhalation of vapors,

which may cause

respiratory irritation.

Quantitative Data Summary
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The following table summarizes key quantitative data for 7-Iodohept-1-yne and a structurally

related compound, 1-Iodoheptane, for reference.

Property Value (7-Iodohept-1-yne) Value (1-Iodoheptane)

Molecular Formula C₇H₁₁I C₇H₁₅I

Molecular Weight 222.07 g/mol 226.09 g/mol

Appearance Not available (likely a liquid) Light orange liquid

Boiling Point Not available
204 °C / 399.2 °F @ 760

mmHg

Flash Point Not available 78 °C / 172.4 °F

Density Not available 1.370 g/cm³

CAS Number 54573-13-6 4282-40-0

Operational and Disposal Plans
Handling and Storage
Proper handling and storage are vital to maintaining the integrity and safety of 7-Iodohept-1-
yne.

Procedure:

Handle in a well-ventilated area, preferably a certified chemical fume hood.

Use non-sparking tools and explosion-proof equipment.

Avoid contact with skin, eyes, and clothing.

Ground and bond containers and receiving equipment to prevent static discharges.

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from heat, sparks, open flames, and other ignition sources.
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Protect from direct sunlight and light-sensitive.

Incompatible with strong oxidizing agents and strong bases.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If you

feel unwell, call a POISON CENTER or

doctor/physician.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion
Do NOT induce vomiting. Immediately call a

POISON CENTER or doctor.

Spill and Disposal Plan
In the event of a spill, evacuate the area and use a spill kit with an absorbent material

compatible with flammable liquids. Prevent the spill from entering drains.

All waste containing 7-Iodohept-1-yne must be collected in a designated, properly labeled, and

sealed container for hazardous waste. As a halogenated organic compound, it must be

disposed of as halogenated organic waste and should not be mixed with non-halogenated

waste. Follow all local, state, and federal regulations for the disposal of flammable and

hazardous chemical waste.

Visual Workflow for Safe Handling
The following diagram illustrates the standard workflow for the safe handling of 7-Iodohept-1-
yne, from preparation to disposal.
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Workflow for Safe Handling of 7-Iodohept-1-yne
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Caption: Workflow for Safe Handling of 7-Iodohept-1-yne
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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